Cas no 1017184-52-9 (Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]-)

• Product Name: Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]-
• CAS No: 1017184-52-9
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 5205106
• Update Time: 2026-03-06

Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]-

• Inchi： 1S/C11H18N2S/c1-8(2)10-7-14-11(13-10)9-3-5-12-6-4-9/h7-9,12H,3-6H2,1-2H3
• InChI Key： IHABYQLWAAUHEM-UHFFFAOYSA-N
• SMILES： N1CCC(C2=NC(C(C)C)=CS2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]-

Comprehensive Analysis of Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]- (CAS No. 1017184-52-9)

The compound Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]- (CAS No. 1017184-52-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a piperidine ring with a thiazole moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

One of the most frequently searched questions regarding Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]- revolves around its synthetic pathways and reactivity. The compound's isopropyl-substituted thiazole group enhances its lipophilicity, a property critical for improving drug bioavailability. This characteristic has led to its inclusion in studies focused on blood-brain barrier penetration, a hot topic in neurodegenerative disease research. Additionally, its heterocyclic framework is often compared to other piperidine derivatives in computational chemistry models, addressing the growing demand for AI-driven molecular design.

From an industrial perspective, CAS No. 1017184-52-9 is recognized for its role in optimizing catalytic processes. Recent publications highlight its utility in asymmetric synthesis, where it acts as a chiral auxiliary. This aligns with the surge in interest around green chemistry and sustainable manufacturing practices. Laboratories frequently inquire about its spectroscopic data (e.g., NMR, HPLC), reflecting the broader shift toward quality-by-design (QbD) principles in chemical production.

The safety profile of Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]- is another area of user interest. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in technical datasheets. Searches for storage conditions and compatibility with other reagents are common, underscoring the importance of laboratory safety in academic and industrial settings. These queries often intersect with discussions on chemical stability under varying pH and temperature conditions.

Innovative applications of this compound extend to material science, where its molecular architecture contributes to the development of organic semiconductors. With the rise of wearable technology and IoT devices, researchers are investigating its potential in conductive polymers. This multidisciplinary relevance positions CAS No. 1017184-52-9 as a bridge between traditional organic chemistry and cutting-edge nanotechnology.

In summary, Piperidine, 4-[4-(1-methylethyl)-2-thiazolyl]- exemplifies the convergence of structural versatility and functional adaptability. Its integration into diverse scientific domains—from medicinal chemistry to advanced materials—reflects broader trends in interdisciplinary research. As analytical techniques like cryo-EM and machine learning-assisted synthesis evolve, this compound’s role in addressing global health and technological challenges will likely expand further.